Cas no 1261903-30-3 (5-(3-Aminophenyl)-2-hydroxyisonicotinic acid)
5-(3-Aminophenyl)-2-hydroxyisonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-AMINOPHENYL)-2-HYDROXYPYRIDINE-4-CARBOXYLIC ACID
- DTXSID20686941
- EN300-713022
- 5-(3-AMINOPHENYL)-2-HYDROXYISONICOTINIC ACID
- MFCD18316764
- 5-(3-Aminophenyl)-2-hydroxyisonicotinic acid, 95%
- 5-(3-Aminophenyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
- 1261903-30-3
- 5-(3-Aminophenyl)-2-hydroxyisonicotinic acid
-
- Inchi: 1S/C12H10N2O3/c13-8-3-1-2-7(4-8)10-6-14-11(15)5-9(10)12(16)17/h1-6H,13H2,(H,14,15)(H,16,17)
- InChI Key: GFMDPULNBHWWPU-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(=O)O)C(=CN1)C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 230.06914219Da
- Monoisotopic Mass: 230.06914219Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 92.4Ų
5-(3-Aminophenyl)-2-hydroxyisonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-713022-1.0g |
5-(3-aminophenyl)-2-hydroxypyridine-4-carboxylic acid |
1261903-30-3 | 1g |
$0.0 | 2023-06-06 |
5-(3-Aminophenyl)-2-hydroxyisonicotinic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 5-(3-Aminophenyl)-2-hydroxyisonicotinic acid
5-(3-Aminophenyl)-2-hydroxyisonicotinic acid (CAS No. 1261903-30-3): A Versatile Chemical Building Block for Pharmaceutical and Material Science
5-(3-Aminophenyl)-2-hydroxyisonicotinic acid (CAS 1261903-30-3) is an emerging pharmaceutical intermediate with significant potential in drug discovery and material science applications. This heterocyclic compound combines a pyridine carboxylic acid core with an aminophenyl substituent, creating unique electronic and steric properties that make it valuable for medicinal chemistry applications.
The growing interest in 5-(3-aminophenyl)-2-hydroxyisonicotinic acid stems from its dual functionality as both a hydrogen bond donor and acceptor, which is particularly relevant in current drug design strategies. Recent studies in bioorganic chemistry have highlighted its potential as a scaffold for kinase inhibitors, addressing one of the most searched topics in pharmaceutical research today. The compound's chelating properties also make it interesting for metal-organic frameworks (MOFs), a hot topic in materials science.
From a chemical synthesis perspective, CAS 1261903-30-3 offers multiple reactive sites for further functionalization. The hydroxy group at position 2 and the amino group on the phenyl ring allow for various conjugation reactions, making it a versatile building block for more complex molecules. This aligns with current industry trends toward modular synthesis approaches that researchers frequently search for in chemical databases.
The physicochemical properties of 5-(3-aminophenyl)-2-hydroxyisonicotinic acid contribute to its growing popularity. With moderate solubility in polar organic solvents and water (depending on pH), it demonstrates favorable characteristics for formulation development. Its molecular weight of 230.21 g/mol and potential for salt formation make it particularly interesting for pharmacokinetic optimization, a key concern in modern drug discovery pipelines.
In the context of green chemistry initiatives, which represent a major search trend in chemical research, this compound shows promise due to the potential for environmentally friendly synthesis routes. The presence of both electron-donating and electron-withdrawing groups in its structure allows for selective reactions that could minimize waste generation—a frequent query in sustainable chemistry forums.
The spectroscopic characterization of 5-(3-aminophenyl)-2-hydroxyisonicotinic acid reveals distinctive features that facilitate quality control in chemical manufacturing. The compound typically shows characteristic NMR signals for the aromatic protons between 6.5-8.5 ppm and specific IR absorption bands for both the carboxylic acid and hydroxyl groups—information often sought after in analytical chemistry discussions.
Recent patent literature indicates growing commercial interest in CAS 1261903-30-3, particularly for applications in targeted drug delivery systems. The compound's ability to form coordination complexes with various metal ions makes it suitable for developing theranostic agents, combining therapeutic and diagnostic functions—a cutting-edge area receiving numerous searches in medical research databases.
From a regulatory perspective, 5-(3-aminophenyl)-2-hydroxyisonicotinic acid currently falls under standard laboratory chemical classifications, with no special handling requirements beyond typical laboratory safety protocols. This makes it accessible for research institutions and pharmaceutical companies alike, addressing common queries about chemical availability and handling.
The stability profile of this compound under various conditions is another frequently searched aspect. Preliminary data suggests that 1261903-30-3 remains stable at room temperature when protected from light and moisture, with decomposition temperatures above 200°C—important information for process chemistry applications and storage considerations.
Looking toward future applications, researchers are exploring the use of 5-(3-aminophenyl)-2-hydroxyisonicotinic acid in bioconjugation chemistry, particularly for developing antibody-drug conjugates (ADCs). This aligns with one of the fastest-growing segments in oncology drug development, generating substantial search traffic in specialized chemical and pharmaceutical resources.
In material science applications, the compound's potential in creating functionalized polymers is gaining attention. The aromatic amine and carboxylic acid groups offer multiple sites for polymer modification, addressing common search queries about advanced material precursors. This versatility makes CAS 1261903-30-3 relevant to both the pharmaceutical and specialty chemicals markets.
Quality specifications for 5-(3-aminophenyl)-2-hydroxyisonicotinic acid typically include purity requirements >98% by HPLC analysis, with particular attention to residual solvent content—a key concern frequently mentioned in quality control discussions. The compound's chromatographic behavior has been well-characterized, facilitating method development for analytical laboratories.
The growing body of literature references to 1261903-30-3 indicates expanding research interest, with particular focus on its structure-activity relationships in medicinal chemistry applications. This compound exemplifies the trend toward multifunctional intermediates that can streamline drug discovery processes—a topic generating increasing search volume in chemical research platforms.
1261903-30-3 (5-(3-Aminophenyl)-2-hydroxyisonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)